Cas no 1805478-84-5 (5-Bromo-2-chloro-4-fluorobenzoyl chloride)

• Product Name: 5-Bromo-2-chloro-4-fluorobenzoyl chloride
• CAS No: 1805478-84-5
• MF: C₇H₂BrCl₂FO
• MW: 271.898582935333
• CID: 4706816
• Update Time: 2025-05-20

5-Bromo-2-chloro-4-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-4-fluorobenzoyl chloride

• Inchi： 1S/C7H2BrCl2FO/c8-4-1-3(7(10)12)5(9)2-6(4)11/h1-2H
• InChI Key： HPPVGYAOPDOQMB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(=O)Cl)=C1)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Bromo-2-chloro-4-fluorobenzoyl chloride

Introduction to 5-Bromo-2-chloro-4-fluorobenzoyl chloride (CAS No. 1805478-84-5)

5-Bromo-2-chloro-4-fluorobenzoyl chloride (CAS No. 1805478-84-5) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique halogenated aromatic structure, which imparts a range of valuable properties and reactivity profiles. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, applications, and recent research advancements related to 5-Bromo-2-chloro-4-fluorobenzoyl chloride.

The molecular formula of 5-Bromo-2-chloro-4-fluorobenzoyl chloride is C₇H₃BrClF₂O, and its molecular weight is approximately 263.45 g/mol. The compound features a benzene ring substituted with bromine, chlorine, and fluorine atoms at specific positions, along with a chlorocarbonyl group. This combination of substituents endows the molecule with high reactivity and selectivity in various chemical reactions.

The synthesis of 5-Bromo-2-chloro-4-fluorobenzoyl chloride typically involves a multi-step process. One common approach is the bromination of 2-chloro-4-fluorobenzoic acid followed by the conversion to the corresponding acyl chloride. The bromination step can be achieved using bromine or N-bromosuccinimide (NBS) in an appropriate solvent such as acetic acid or dichloromethane. Subsequently, the brominated benzoic acid is treated with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅) to form the acyl chloride. This method provides a high yield and purity of the desired product.

In recent years, 5-Bromo-2-chloro-4-fluorobenzoyl chloride has found extensive applications in organic synthesis due to its ability to participate in various reactions such as nucleophilic substitution, Friedel-Crafts acylation, and coupling reactions. For instance, it can be used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals. The presence of multiple halogen substituents allows for selective functionalization and derivatization, making it a valuable building block in synthetic chemistry.

In the pharmaceutical industry, 5-Bromo-2-chloro-4-fluorobenzoyl chloride has shown promise as a key intermediate in the development of novel drugs. Its unique electronic properties and reactivity make it suitable for the synthesis of compounds with potential therapeutic applications. For example, recent studies have explored its use in the development of inhibitors for specific enzymes involved in disease pathways. These inhibitors can be designed to target specific biological targets with high selectivity and efficacy.

Beyond pharmaceuticals, 5-Bromo-2-chloro-4-fluorobenzoyl chloride has also found applications in materials science. Its halogenated aromatic structure makes it an attractive candidate for the synthesis of advanced materials such as polymers and coatings. The presence of bromine and fluorine atoms can enhance the thermal stability, mechanical strength, and chemical resistance of these materials. Additionally, the compound can be used in the preparation of functionalized surfaces for various applications ranging from electronics to biotechnology.

The environmental impact and safety considerations of using 5-Bromo-2-chloro-4-fluorobenzoyl chloride are important aspects that have been studied extensively. While the compound is highly reactive and useful in many applications, proper handling and disposal protocols must be followed to ensure safety and minimize environmental impact. Researchers have developed methods to reduce waste generation and improve the sustainability of processes involving this compound.

In conclusion, 5-Bromo-2-chloro-4-fluorobenzoyl chloride (CAS No. 1805478-84-5) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers working on organic synthesis, pharmaceutical development, and materials science. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further expanding its utility and impact.